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Compound Name: N-(2-Chlorophenyl)benzamide
CAS No.: 1020-39-9
Cat. No.: B086064

Get Quote

An In-Depth Technical Guide to N-(2-
Chlorophenyl)benzamide

Executive Summary: This guide provides a comprehensive technical overview of N-(2-
Chlorophenyl)benzamide, a chlorinated benzanilide derivative. It details the compound's
chemical identifiers, physicochemical properties, synthesis methodologies, and analytical
characterization. Furthermore, this document explores its current applications and areas of
research interest, alongside essential safety and handling protocols. This whitepaper is
intended for researchers, chemists, and professionals in drug development and materials
science who require a detailed understanding of this compound for their work.

Introduction to N-(2-Chlorophenyl)benzamide

N-(2-Chlorophenyl)benzamide is an organic compound belonging to the benzanilide class,
which are derivatives of benzamide with a phenyl substituent on the nitrogen atom. The
presence of a chlorine atom on the 2-position of the N-phenyl ring significantly influences its
chemical properties and reactivity. Benzanilide derivatives are of considerable interest in
medicinal chemistry and materials science due to their diverse biological activities and potential
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for creating novel functional materials. This guide serves as a detailed resource on the
synthesis, properties, and applications of N-(2-Chlorophenyl)benzamide.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are fundamental
for its application in research and development.

Chemical Identifiers

A comprehensive list of identifiers for N-(2-Chlorophenyl)benzamide is provided below,
ensuring precise documentation and database retrieval.[1][2]

Identifier Type Value

CAS Number 1020-39-9

Molecular Formula C13H10CINO

Molecular Weight 231.68 g/mol

IUPAC Name N-(2-chlorophenyl)benzamide

Synonyms 2'-Chlorobenzanilide, Benzanilide, 2'-chloro-

InChl=1S/C13H10CINO/c14-11-8-4-5-9-

InChl 12(11)15-13(16)10-6-2-1-3-7-10/h1-9H,
(H,15,16)

InChiKey QXZRWUSAQSKAGT-UHFFFAOYSA-N

SMILES C1=CC=C(C=C1)C(=0)NC2=CC=CC=C2Cl

PubChem CID 13918

ChEMBL ID CHEMBL1529752

Physicochemical Properties

The physical and chemical properties of N-(2-Chlorophenyl)benzamide are summarized in
the following table. These properties are crucial for determining its handling, storage, and
application.
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Property Value Source
White to off-white solid

Appearance _ [3]
(predicted)

Sparingly soluble in water;
Solubility Soluble in organic solvents like  [3]
ethanol, DMSO, and DMF.

Synthesis and Reaction Pathway

The synthesis of N-(2-Chlorophenyl)benzamide is typically achieved through the acylation of
2-chloroaniline with benzoyl chloride. This is a standard method for forming amide bonds.[3]

General Synthesis Workflow

The reaction involves the nucleophilic attack of the amino group of 2-chloroaniline on the
carbonyl carbon of benzoyl chloride, leading to the formation of the amide bond and elimination
of hydrogen chloride. A base, such as pyridine or triethylamine, is often used to neutralize the
HCI byproduct.[4]

Click to download full resolution via product page

General Synthesis Workflow for N-(2-Chlorophenyl)benzamide.

Detailed Experimental Protocol

The following is a representative protocol for the synthesis of N-(2-Chlorophenyl)benzamide:

o Reactant Preparation: Dissolve 2-chloroaniline in a suitable aprotic solvent, such as
dichloromethane (DCM), in a reaction flask.[3]

o Addition of Base: Add a base, like triethylamine, to the solution to act as an acid scavenger.

[4]
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Acylation: Slowly add an equimolar amount of benzoyl chloride to the stirred solution at room
temperature.[4]

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC) until the starting materials are consumed.

Workup: Upon completion, wash the reaction mixture sequentially with diluted hydrochloric
acid, a saturated solution of sodium bicarbonate, and brine.[4]

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the
solvent under reduced pressure to obtain the crude product.[4]

Purification: Purify the crude N-(2-Chlorophenyl)benzamide by recrystallization from a
suitable solvent system (e.g., ethanol/water) to yield the final product.[3]

Spectroscopic and Analytical Data

The structural confirmation of N-(2-Chlorophenyl)benzamide is established through various

spectroscopic techniques.

IH NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on both the benzoyl and the 2-chlorophenyl rings. The amide proton (N-H) will
typically appear as a broad singlet at a downfield chemical shift.

13C NMR: The carbon NMR spectrum will display characteristic peaks for the carbonyl
carbon of the amide group, typically in the range of 165-175 ppm, in addition to the signals
for the aromatic carbons.

Infrared (IR) Spectroscopy: The IR spectrum will show a strong absorption band for the C=0
stretching of the amide group (around 1650 cm~1) and a band for the N-H stretching (around
3300 cm™1).

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound, with the mass-to-charge ratio (m/z) of the molecular ion peak corresponding to
231.68.[2]

Applications and Research Interest
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N-(2-Chlorophenyl)benzamide and its derivatives are subjects of ongoing research with
potential applications in various fields.

» Medicinal Chemistry: Derivatives of benzanilides are known to exhibit a wide range of
biological activities. N-(2-Chlorophenyl)benzamide derivatives have been investigated for
their potential antimicrobial and anti-inflammatory properties.[5]

e Materials Science: This compound is being explored for its potential use in the design of
novel organic materials and semiconductors.[6] The specific electronic properties conferred
by the substituted aromatic rings make it an interesting candidate for such applications.[6]

o Synthetic Chemistry: N-(2-Chlorophenyl)benzamide serves as a precursor in the synthesis
of more complex molecules, such as phenanthridones, through photocyclization reactions.[7]

Safety and Handling

Proper handling and safety precautions are crucial when working with N-(2-
Chlorophenyl)benzamide. While specific GHS hazard data for this compound is not readily
available, data for structurally similar compounds like benzamide and other chlorinated
benzanilides provide guidance on potential hazards.[8][9]

o General Hazards: Similar compounds are harmful if swallowed, and may cause skin, eye,
and respiratory irritation.[9] Some benzamide derivatives are suspected of causing genetic
defects.[8]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.[8]

» Handling: Handle the compound in a well-ventilated area, preferably in a fume hood, to avoid
inhalation of dust.[8][10] Avoid contact with skin and eyes.[8][10]

» Storage: Store in a cool, dry place in a tightly sealed container.[8]
o First Aid:
o In case of skin contact: Wash off with soap and plenty of water.[3]

o In case of eye contact: Flush eyes with water as a precaution.[8]
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o If inhaled: Move the person into fresh air.[8]

o If swallowed: Rinse mouth with water and consult a physician.[8]

Conclusion

N-(2-Chlorophenyl)benzamide is a valuable compound with a well-defined chemical profile.
Its synthesis is straightforward, and its structure lends itself to a variety of applications,
particularly in the fields of medicinal chemistry and materials science. This guide has provided
a detailed overview of its chemical identifiers, properties, synthesis, and potential applications,
along with essential safety information, to support its use in research and development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [N-(2-Chlorophenyl)benzamide CAS number and
chemical identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086064/docs#n-2-chlorophenyl-benzamide-cas-
number-and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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